Cas no 151067-29-7 (benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate)

• Product Name: benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate
• CAS No: 151067-29-7
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 5619448
• PubChem ID: 20090200
• Update Time: 2025-10-22

benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299939
• SCHEMBL9125031
• benzyl N-{4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl}carbamate
• 151067-29-7
• benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate

• Inchi： 1S/C23H23NO3/c1-23(2,19-10-14-21(25)15-11-19)18-8-12-20(13-9-18)24-22(26)27-16-17-6-4-3-5-7-17/h3-15,25H,16H2,1-2H3,(H,24,26)
• InChI Key： RRBFBCNBTHEZJP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate

Recent Advances in the Study of Benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate (CAS: 151067-29-7)

Benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate (CAS: 151067-29-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate is its role in the synthesis of selective estrogen receptor modulators (SERMs). Recent publications have demonstrated that this compound serves as a crucial building block in the development of SERMs, which are widely used in the treatment of hormone-dependent cancers and osteoporosis. The compound's unique structural features, including the hydroxyphenyl and carbamate moieties, contribute to its ability to interact with estrogen receptors in a selective manner.

In addition to its applications in SERM development, recent research has explored the potential of benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate as an anti-inflammatory agent. Studies have shown that the compound exhibits significant inhibitory effects on key inflammatory markers, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be further developed as a novel anti-inflammatory drug with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate has also been a focus of recent research. Innovative synthetic routes have been developed to improve the yield and purity of the compound, making it more accessible for large-scale pharmaceutical production. For example, a recent study published in the Journal of Medicinal Chemistry described a highly efficient, one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate the broader application of the compound in drug development.

Despite these promising developments, challenges remain in the study of benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate. One of the primary concerns is the need for further preclinical and clinical studies to fully evaluate its safety and efficacy. Additionally, the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), require more detailed investigation to optimize its therapeutic potential.

In conclusion, benzyl N-{4-2-(4-hydroxyphenyl)propan-2-ylphenyl}carbamate (CAS: 151067-29-7) represents a promising candidate for the development of new therapeutic agents, particularly in the areas of hormone-dependent diseases and inflammation. Continued research efforts are needed to address the existing challenges and unlock the full potential of this compound in pharmaceutical applications.